2-[(2,6-dichlorobenzyl)sulfanyl]-N-(4-ethoxyphenyl)acetamide

• Molecular Formula: C17H17Cl2NO2S
• Molecular Weight: 370.3 g/mol
• IUPAC Name: 2-[(2,6-dichlorophenyl)methylsulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C17H17Cl2NO2S/c1-2-22-13-8-6-12(7-9-13)20-17(21)11-23-10-14-15(18)4-3-5-16(14)19/h3-9H,2,10-11H2,1H3,(H,20,21)
• InChI Key: STZSKWMPQWCTEU-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)CSCC2=C(C=CC=C2Cl)Cl

Description

2-[(2,6-dichlorobenzyl)sulfanyl]-N-(4-ethoxyphenyl)acetamide, also known as DAS181, is a novel antiviral drug that has been developed to treat respiratory viral infections. This drug has shown promising results in preclinical and clinical studies, and has the potential to be a highly effective treatment for a range of respiratory viral infections.

Mechanism of Action

2-[(2,6-dichlorobenzyl)sulfanyl]-N-(4-ethoxyphenyl)acetamide works by cleaving the sialic acid receptors on the surface of host cells that are targeted by respiratory viruses. By cleaving these receptors, 2-[(2,6-dichlorobenzyl)sulfanyl]-N-(4-ethoxyphenyl)acetamide prevents the viruses from binding to and infecting host cells, thereby inhibiting viral replication and reducing the severity of infection.
Biochemical and physiological effects:
2-[(2,6-dichlorobenzyl)sulfanyl]-N-(4-ethoxyphenyl)acetamide has been shown to have minimal toxicity and few adverse effects in preclinical and clinical studies. In addition to its antiviral properties, 2-[(2,6-dichlorobenzyl)sulfanyl]-N-(4-ethoxyphenyl)acetamide has been shown to have immunomodulatory effects, including the ability to reduce inflammation and promote tissue repair.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(2,6-dichlorobenzyl)sulfanyl]-N-(4-ethoxyphenyl)acetamide in laboratory experiments is its high potency and specificity for respiratory viruses, which makes it an effective tool for studying the pathogenesis of these infections. However, one limitation is that 2-[(2,6-dichlorobenzyl)sulfanyl]-N-(4-ethoxyphenyl)acetamide is not effective against all respiratory viruses, and may not be suitable for studying infections caused by other viral pathogens.

Future Directions

There are several potential future directions for research on 2-[(2,6-dichlorobenzyl)sulfanyl]-N-(4-ethoxyphenyl)acetamide, including the development of new formulations and delivery methods to improve its efficacy and safety, the exploration of its potential as a prophylactic treatment for respiratory viral infections, and the investigation of its potential for use in combination with other antiviral agents. Additionally, further research is needed to better understand the mechanisms of action and immunomodulatory effects of 2-[(2,6-dichlorobenzyl)sulfanyl]-N-(4-ethoxyphenyl)acetamide, and to identify potential biomarkers for predicting response to treatment.

Synthesis Methods

The synthesis of 2-[(2,6-dichlorobenzyl)sulfanyl]-N-(4-ethoxyphenyl)acetamide involves a multi-step process that begins with the reaction of 2,6-dichlorobenzyl chloride with thiourea to form 2,6-dichlorobenzylthiourea. This compound is then reacted with ethyl 4-bromobenzoate to form the intermediate compound, which is subsequently converted to 2-[(2,6-dichlorobenzyl)sulfanyl]-N-(4-ethoxyphenyl)acetamide through a series of additional chemical reactions.

Scientific Research Applications

2-[(2,6-dichlorobenzyl)sulfanyl]-N-(4-ethoxyphenyl)acetamide has been extensively studied for its antiviral properties, particularly in the treatment of respiratory viral infections such as influenza, parainfluenza, and respiratory syncytial virus (RSV). Preclinical studies have shown that 2-[(2,6-dichlorobenzyl)sulfanyl]-N-(4-ethoxyphenyl)acetamide is highly effective at inhibiting the replication of these viruses in vitro, and clinical studies have demonstrated its efficacy in reducing the severity and duration of symptoms in patients with these infections.